Cas no 2891518-04-8 (3-chloro-6-(methoxy-d2)pyridazine-4,5-d2)

• Product Name: 3-chloro-6-(methoxy-d2)pyridazine-4,5-d2
• CAS No: 2891518-04-8
• MF: C₅H₅ClN₂O
• MW: 148.583646535873
• CID: 6827755
• PubChem ID: 172406976
• Update Time: 2025-02-15

3-chloro-6-(methoxy-d2)pyridazine-4,5-d2 Chemical and Physical Properties

Names and Identifiers

• 2891518-04-8
• 3-chloro-6-(methoxy-d2)pyridazine-4,5-d2
• CS-26034

• Inchi： 1S/C5H5ClN2O/c1-9-5-3-2-4(6)7-8-5/h2-3H,1H3/i1D2,2D,3D
• InChI Key： XBJLKXOOHLLTPG-YODZYWACSA-N
• SMILES： ClC1=C([2H])C([2H])=C(N=N1)OC([2H])[2H]

Computed Properties

• Exact Mass: 148.0341475Da
• Monoisotopic Mass: 148.0341475Da
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 35Ų